1-(Diphenylmethyl)-3-(2-hydroxyethyl)azetidin-3-ol

• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: 1-benzhydryl-3-(2-hydroxyethyl)azetidin-3-ol
• InChI: InChI=1S/C18H21NO2/c20-12-11-18(21)13-19(14-18)17(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,17,20-21H,11-14H2
• InChI Key: GLRDXHBOJOQLHE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(C2=CC=CC=C2)C3=CC=CC=C3)(CCO)O

Description

1-(Diphenylmethyl)-3-(2-hydroxyethyl)azetidin-3-ol is a useful research compound. Its molecular formula is C18H21NO2 and its molecular weight is 283.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,1-dimethylethyl [1-(diphenylmethyl)-3-hydroxyazetidin-3-yl]acetate (333 mg, 0.94 mmol) in THF (3 mL) at 0° C. was added lithium aluminum hydride (940 μL of a 1.0 M solution in THF, 0.94 mmol). The mixture was stirred for 3 h 20 min while warming to rt. Water (36 μL) was added carefully to the solution, followed by 15% sodium hydroxide (36 μL) and more water (108 μL). The resulting precipitate was removed by filtration through celite, and the filtrate was concentrated to dryness yielding 1-(diphenylmethyl)-3-(2-hydroxyethyl)azetidin-3-ol (228 mg, 0.80 mmol, 85% yield) as a colorless syrup. 1H NMR (400 MHz, CDCl3): δ 7.38 (m, 4H), 7.26 (m, 4H), 7.19 (m, 2H), 4.37 (s, 1H), 3.92 (m, 2H), 3.32 (m, 2H), 2.96 (m, 2H), 2.07 (m, 2H).